Cas no 118221-26-4 (Formamide,N-(4-chloro-2-benzothiazolyl)-)

• Product Name: Formamide,N-(4-chloro-2-benzothiazolyl)-
• CAS No: 118221-26-4
• MF: C₈H₅ClN₂OS
• MW: 212.656099081039
• CID: 131800
• PubChem ID: 3359249
• Update Time: 2025-04-19

Formamide,N-(4-chloro-2-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Formamide,N-(4-chloro-2-benzothiazolyl)-
• Formamide,N-(4-chloro-2-benzothiazolyl)-(9CI)
• N-(4-Chloro-1,3-benzothiazol-2-yl)formamide
• AKOS024326035
• 4-chloro-1,3-benzothiazol-2-ylformamide
• 118221-26-4

• Inchi： 1S/C8H5ClN2OS/c9-5-2-1-3-6-7(5)11-8(13-6)10-4-12/h1-4H,(H,10,11,12)
• InChI Key： NJETYQXTSMIMTM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N=C(NC=O)S2

Computed Properties

• Exact Mass: 211.98125
• Monoisotopic Mass: 211.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• PSA: 41.99